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Get Quote

Physicochemical Properties of Lithium Bromate

The following table consolidates the core physical and chemical properties of lithium bromate from the

search results.

Property Value Reference / Note

Chemical Formula BrLiO₃ / LiBrO₃ [1] [2] [3]

Molar Mass 134.84 g/mol [1] [2]

Appearance Colorless, orthorhombic, hygroscopic crystals [1] [4] [5]

Melting Point 248-260 °C [1]

Density 2.89 g/cm³ [2]

Crystal Structure Orthorhombic [2] [5]

Hygroscopicity Very hygroscopic [1]

Solubility in Water
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Lithium bromate is highly soluble in water, and its solubility increases with temperature. The data is

presented in two slightly different formats from the sources.

Table 1: Solubility in g/100g of solvent (water) [1]

Temperature (°C) Solubility (g/100g water)

5°C 160.4

15°C 172.5

25°C 189.0

100°C 354.5

Table 2: Solubility in g/100g solution (water) [4] [5]

Temperature (°C) Solubility (g/100g solution) Solid Phase

0°C 61.2 LiBrO₃·H₂O

25°C 65.4 LiBrO₃·H₂O

100°C 78.0 LiBrO₃

Synthesis and Experimental Protocols

Search results describe two primary methods for synthesizing lithium bromate. The following diagram

illustrates the general workflow and decision points for these synthesis routes.
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Metathesis Reaction (Patent RU2703618C1) Lithium Hydroxide Route (Patent CN1041402C)
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Route A

Prepare Lithium Hydroxide Solution
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Add Solid Lithium Carbonate
with stirring

Carry out reaction:
Ca(BrO₃)₂ + Li₂CO₃ → 2LiBrO₃ + CaCO₃↓

Filter to remove
Calcium Carbonate precipitate

Evaporate filtrate
under vacuum

Crystallize product:
Lithium Bromate Monohydrate

Add Bromine and Reducing Agent
(e.g., Ammonia, formamide)

Oxidation-Reduction Reaction
produces Lithium Bromate

Evaporate and crystallize
final product
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The synthesis of lithium bromate can follow two main pathways: a direct metathesis (double displacement)

reaction or a redox-based synthesis from lithium hydroxide [6] [7].

Protocol 1: Metathesis Reaction with Calcium Bromate [6]

This method involves a reaction between calcium bromate and lithium carbonate.

Reaction: The process is carried out by adding solid lithium carbonate to a pre-prepared aqueous

solution of calcium bromate with constant stirring. The reaction is: Ca(BrO₃)₂ + Li₂CO₃ → 2LiBrO₃ +
CaCO₃↓.

Separation: The insoluble calcium carbonate (CaCO₃) by-product is removed from the solution by
filtration.

Crystallization: The lithium bromate product is obtained from the filtered solution by evaporation
and subsequent crystallization. The patent indicates that this method can yield the monohydrate form

(LiBrO₃·H₂O) [6].

Protocol 2: Synthesis from Lithium Hydroxide and Bromine [7]

This method is a one-pot synthesis where lithium bromate is produced through an oxidation-reduction

reaction.

Reaction Basis: An aqueous solution of lithium hydroxide is reacted with bromine in the presence of
a reducing agent. The patent mentions substances like ammonia, ammonium hydroxide, or

formamide as suitable reducing agents [7].
Process: The synthesis is conducted with stirring. The addition of the reducing agent helps control

the reaction speed and prevents the formation of undesirable by-products.
Product Recovery: The lithium bromate is recovered from the reaction liquid through evaporation

and crystallization steps [7].

Safety and Handling Information

Lithium bromate is an oxidizing agent and requires careful handling.

GHS Hazard Statements [2] [5]:

H272: May intensify fire; oxidizer.
H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
Precautionary Measures: The safety data suggests precautions such as keeping away from

heat/sparks/open flames, avoiding breathing dust, and washing skin thoroughly after handling [2].
Transport Information: Classified as UN 1450, Class 5.1 (Oxidizing Substances), Packaging Group

II [2].

Potential Research Applications

While drug development applications are not explicitly detailed in the search results, one area of advanced

research is notable:

Energy Storage: A lithium-bromine rechargeable fuel cell has been demonstrated, which offers high
specific energy and efficiency. This system uses a lithium metal anode separated from an aqueous

bromine catholyte by a solid lithium-ion conductor [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [basic physicochemical data for lithium bromate]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1924355#basic-

physicochemical-data-for-lithium-bromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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